N~1~-(3-chloro-2-methylphenyl)-N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(3-methoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C23H23ClN2O4S/c1-16-10-12-20(13-11-16)31(28,29)26(18-6-4-7-19(14-18)30-3)15-23(27)25-22-9-5-8-21(24)17(22)2/h4-14H,15H2,1-3H3,(H,25,27)
• InChI Key: SEEFCGCWQJBHKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=C(C(=CC=C2)Cl)C)C3=CC(=CC=C3)OC
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (CONH2), a sulfonyl group (SO2), and aromatic rings. The presence of these groups suggests that it could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate aromatic amines with a sulfonyl chloride to form the sulfonyl amide. The methoxy and chloro substituents on the aromatic rings could be introduced through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the types of bonds between them. The presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could be hydrolyzed to form a carboxylic acid and an amine. The aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar amide group and the nonpolar aromatic rings.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. Without specific information, it’s difficult to comment on its potential hazards.

Future Directions

Future research on this compound could involve studying its chemical reactivity, investigating its potential uses, and determining its physical and chemical properties in more detail.